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Compound of Interest

Compound Name: Enbezotinib (enantiomer)

Cat. No.: B12377740

Essential Safety and Handling Guide for
Enbezotinib (enantiomer)

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of Enbezotinib
(enantiomer), a potent dual inhibitor of rearranged during transfection (RET) and Src family
tyrosine kinases. Adherence to these guidelines is essential to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Safety Data

Enbezotinib is classified as a potent compound with potential health risks. The following table
summarizes its key hazard information. Although specific data for a single enantiomer of
Enbezotinib is not publicly available, the data for the racemic mixture provides a strong basis
for safe handling protocols.
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Hazard Classification (Based on Racemic

. Description
Mixture)
Acute Oral Toxicity Category 4: Harmful if swallowed.
) . Category 1: Very toxic to aquatic life with long-
Aquatic Toxicity

lasting effects.

Estimated OEB 4: 1-10 pug/m3. Potent

Occupational Exposure Band (OEB) o ) ]
compound requiring high containment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Enbezotinib (enantiomer) in solid
or solution form.

PPE Category Specification Rationale
] Double-gloving with nitrile Prevents skin contact and
Hand Protection ]
gloves. absorption.
) Chemical safety goggles with Protects eyes from dust
Eye Protection ] ) )
side shields. particles and splashes.
) Disposable, impervious lab Prevents contamination of
Body Protection o )
coat with tight cuffs. personal clothing.

NIOSH-approved respirator o ) )
) ) ) ) ) Minimizes inhalation of
Respiratory Protection with a particulate filter (e.g.,

aerosolized particles.
N95/P100).

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls

 All handling of solid Enbezotinib (enantiomer) must be conducted in a certified chemical
fume hood or a containment ventilated enclosure (CVE).
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e Use of a powder-containment balance hood is required for weighing.

o Adesignated and clearly marked area for Enbezotinib (enantiomer) work should be
established.

Experimental Workflow

The following diagram outlines the standard workflow for handling Enbezotinib (enantiomer)

from receipt to disposal.
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Experimental Workflow for Enbezotinib (enantiomer)
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Detailed Experimental Protocols

Receiving and Storage:
» Upon receipt, inspect the container for any damage or leakage.

» Store the compound in a tightly sealed container in a cool, well-ventilated, and designated
potent compound storage area.

o« Recommended storage temperature is -20°C for the powder form.
Weighing:

o Perform all weighing operations within a powder-containment balance hood.

Use dedicated spatulas and weigh boats.

Tare the balance with the weigh boat before adding the compound.

Carefully add the desired amount of Enbezotinib (enantiomer) to the weigh boat, avoiding
dust generation.

Clean the balance and surrounding area with a wet wipe immediately after use.
Solution Preparation:

e In a chemical fume hood, add the weighed Enbezotinib (enantiomer) to the desired solvent
(e.g., DMSO).

» Cap the vial and vortex or sonicate until the compound is fully dissolved.

¢ Solutions should be stored at -20°C or -80°C, depending on the solvent and desired stability.

Disposal Plan

All waste contaminated with Enbezotinib (enantiomer) must be treated as hazardous.
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Waste Type Disposal Procedure

Collect all contaminated solids (gloves, weigh
Solid Waste boats, etc.) in a dedicated, sealed, and clearly

labeled hazardous waste container.

Collect all contaminated liquids in a sealed,
Liquid Waste labeled, and compatible hazardous waste

container.

Dispose of contaminated needles and syringes
Sharps in a designated sharps container for hazardous

chemical waste.

All hazardous waste must be disposed of through a licensed environmental waste
management service.

Signaling Pathway

Enbezotinib is a dual inhibitor of the RET and Src tyrosine kinases. Its mechanism of action
involves blocking the phosphorylation and subsequent activation of these kinases, thereby
inhibiting downstream signaling pathways that promote cell proliferation and survival.
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Enbezotinib (enantiomer) Mechanism of Action
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Enbezotinib (enantiomer) Mechanism of Action

« To cite this document: BenchChem. [Personal protective equipment for handling Enbezotinib
(enantiomer)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377740#personal-protective-equipment-for-
handling-enbezotinib-enantiomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

